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Abstract

Ciprocinonide (developmental code name RS-2386) is a synthetic glucocorticoid
corticosteroid that, despite its synthesis and initial investigation, was never brought to market.
[1][2][3] This document provides a comprehensive technical guide to the known chemical and
physical properties of Ciprocinonide. Due to its undeveloped status, publicly available
information regarding its specific pharmacological properties, detailed experimental protocols,
and precise signaling pathways is limited. This guide consolidates the available data from
chemical databases and presents a generalized overview of the expected biological context for
a compound of this class.

Chemical Structure and Properties

Ciprocinonide, also known as fluocinolone acetonide cyclopropylcarboxylate, is a pregnane
derivative.[1][2] Its chemical structure is characterized by a fluorinated steroid backbone, a

feature common to many potent corticosteroids.

Chemical Identification

A summary of the key chemical identifiers for Ciprocinonide is provided in Table 1.
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Identifier

Value

Reference

IUPAC Name

2-
[(4aS,4bR,5S,6aS,6bS,9aR,10
aS,10bS,12S)-4b,12-Difluoro-
5-hydroxy-4a,6a,8,8-
tetramethyl-2-oxo-
2,4a,4b,5,6,6a,9a,10,10a,10b,
11,12-dodecahydro-6bH-
naphtho[2',1":4,5]indeno[1,2-d]
[1][3]dioxol-6b-yl]-2-0xoethyl

cyclopropanecarboxylate

[1]

CAS Number

58524-83-7

[1](2]

Molecular Formula

C2s8H34F207

[1](2]

SMILES

C[C@]12C--INVALID-LINK--
(C)C)C(=0)COC(=0)C5CC5)C
~-INVALID-LINK--
C=C[C@@]63C)F)F">C@@H
o)

[1]

InChl

INChl=1S/C28H34F207/c1-
24(2)36-22-11-16-17-10-
19(29)18-9-15(31)7-8-
25(18,3)27(17,30)20(32)12-
26(16,4)28(22,37-24)21(33)13-
35-23(34)14-5-6-14/h7-
9,14,16-17,19-20,22,32H,5-
6,10-13H2,1-
4H3/t16-,17-,19-,20-,22+,25-,2
6-,27-,28+/m0/s1

[1]

Synonyms

RS-2386, Fluocinolone
acetonide 21-

cyclopropylcarboxylate

[1](2]

Physicochemical Properties
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The physicochemical properties of Ciprocinonide are largely based on computational
predictions due to the absence of extensive experimental data. These properties are
summarized in Table 2.

Property Value Source
Molecular Weight 520.57 g/mol [1]
XLogP3 3.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C:;untg p ! s
Rotatable Bond Count 6 [1]
Topological Polar Surface Area  99.1 A2 [1]
Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa Not available

Pharmacological Profile (Inferred)

As a glucocorticoid corticosteroid, Ciprocinonide is expected to exert its effects through
mechanisms common to this class of drugs. However, specific data on the pharmacodynamics
and pharmacokinetics of Ciprocinonide are not publicly available.

Mechanism of Action

Glucocorticoids typically function by binding to the glucocorticoid receptor (GR) in the
cytoplasm. This receptor-ligand complex then translocates to the nucleus, where it modulates
gene expression. The primary actions are the upregulation of anti-inflammatory proteins and
the downregulation of pro-inflammatory mediators such as cytokines and chemokines.

Pharmacodynamics and Pharmacokinetics
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The pharmacodynamic and pharmacokinetic profiles of Ciprocinonide have not been
characterized in the public domain. Research on related compounds suggests that the addition
of the cyclopropylcarboxylate group at the 21-position may influence its potency, duration of
action, and metabolic fate.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of Ciprocinonide are
not readily available in scientific literature, likely due to its status as an unmarketed compound.
Researchers interested in studying Ciprocinonide would need to develop and validate their
own methodologies based on established principles of steroid chemistry and analysis.

Signaling Pathway

The following diagram illustrates the generalized signaling pathway of glucocorticoids, which is
the presumed mechanism of action for Ciprocinonide.
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Caption: Generalized glucocorticoid signaling pathway.

Conclusion

Ciprocinonide remains an obscure member of the synthetic corticosteroid family. While its
chemical structure and some basic properties are documented, a significant information gap
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exists regarding its biological activity and therapeutic potential. This is a direct consequence of
its failure to proceed through clinical development. For researchers in drug discovery,
Ciprocinonide may serve as a case study or a structural template for the design of novel
corticosteroids with potentially improved therapeutic profiles. Further investigation into this and
similar unmarketed compounds could yield valuable insights into structure-activity relationships
within this important class of drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b127664?utm_src=pdf-body
https://www.benchchem.com/product/b127664?utm_src=pdf-custom-synthesis
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Ciprocinonide
https://en.wikipedia.org/wiki/Ciprocinonide
https://www.wikiwand.com/en/articles/Ciprocinonide
https://www.benchchem.com/product/b127664#ciprocinonide-chemical-structure-and-properties
https://www.benchchem.com/product/b127664#ciprocinonide-chemical-structure-and-properties
https://www.benchchem.com/product/b127664#ciprocinonide-chemical-structure-and-properties
https://www.benchchem.com/product/b127664#ciprocinonide-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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